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Compound of Interest

Compound Name: Thionazin

Cat. No.: B1682318

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionazin, an organophosphate insecticide and nematicide, has been a subject of interest in
environmental and toxicological studies. This technical guide provides an in-depth overview of
its core chemical structure and physical properties, presented in a format tailored for
researchers, scientists, and professionals in drug development. All quantitative data is
summarized for clarity, and where available, insights into experimental methodologies are
provided.

Chemical Structure

Thionazin is chemically designated as O,O-diethyl O-(pyrazin-2-yl) phosphorothioate.[1] Its
structure is characterized by a pyrazine ring attached to a phosphorothioate group.

Key Identifiers:

IUPAC Name: O,0O-diethyl O-(pyrazin-2-yl) phosphorothioate[1]

CAS Number: 297-97-2

Molecular Formula: CsH13N203PS[2]

Molecular Weight: 248.24 g/mol [2]
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e SMILES: CCOP(=S)(OCC)Oclcnccnl[2]

e InChl Key: IRVDMKJLOCGUBJ-UHFFFAOYSA-N[2]

Physical and Chemical Properties

The physical properties of Thionazin are critical for understanding its environmental fate,
transport, and biological interactions. The technical product is typically a light brown to tan
liquid, while the pure compound is an almost colorless liquid.[3]

Property Value Conditions

Melting Point -1.7 °C (29 °F)

Boiling Point 80 °C (176 °F) at 0.001 mmHg
Density 1.204 - 1.210 g/cm3 at 25 °C[2]

Vapor Pressure 0.003 mmHg at 30 °C (86 °F)[1][4]
Water Solubility 1140 mg/L at 25 °CJ3]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of commercial
chemicals like Thionazin are often proprietary and not extensively published in public
literature. However, the provided data is consistent with standard methods used for chemical

characterization:

e Melting and Boiling Points: Determined using standard laboratory techniques such as
differential scanning calorimetry (DSC) or by distillation under reduced pressure for the

boiling point to prevent decomposition.
o Density: Measured using a pycnometer or a digital density meter at a specified temperature.

o Vapor Pressure: Commonly determined by methods such as the gas saturation method or

static vapor pressure measurement.
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o Water Solubility: Typically measured using the shake-flask method followed by quantification
of the dissolved substance via chromatography or spectroscopy.

Biological Interaction and Signaling

As an organophosphate, the primary mechanism of action for Thionazin is the inhibition of
acetylcholinesterase (AChE), an essential enzyme in the nervous system of insects and
mammals. This inhibition leads to an accumulation of the neurotransmitter acetylcholine,
causing overstimulation of nerve impulses and ultimately leading to paralysis and death of the
target organism.

The following diagram illustrates the simplified logical relationship of Thionazin's mode of
action.

Acetylcholinesterase (AChE) Nerve Impulse Transmission

Click to download full resolution via product page

Caption: Logical flow of Thionazin's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. THIONAZIN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 2. commonchemistry.cas.org [commonchemistry.cas.org]

e 3. Thionazin | CBH13N20O3PS | CID 9272 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. nj.gov [nj.gov]

» To cite this document: BenchChem. [Thionazin: A Technical Profile of its Chemical Structure
and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1682318?utm_src=pdf-body
https://www.benchchem.com/product/b1682318?utm_src=pdf-body
https://www.benchchem.com/product/b1682318?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682318?utm_src=pdf-body
https://www.benchchem.com/product/b1682318?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/5212
https://commonchemistry.cas.org/detail?cas_rn=297-97-2
https://pubchem.ncbi.nlm.nih.gov/compound/Thionazin
https://nj.gov/health/eoh/rtkweb/documents/fs/2046.pdf
https://www.benchchem.com/product/b1682318#thionazin-chemical-structure-and-physical-properties
https://www.benchchem.com/product/b1682318#thionazin-chemical-structure-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1682318#thionazin-chemical-structure-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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